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Rimacalib (SMP 114) Stock Solution Preparation

Rimacalib is a Ca²⁺/calmodulin-dependent protein kinase II (CaMKII) inhibitor, with IC₅₀ values of

approximately 1 μM for the CaMKIIα isoform and 30 μM for the CaMKIIγ isoform [1] [2].

Molecular Properties & Solubility

The table below summarizes the key molecular properties and solubility data for Rimacalib [1] [3].

Property Value / Description

CAS Number 215174-50-8

Synonyms SMP 114, SMP114, SMP-114

Molecular Formula C₂₂H₂₃FN₄O₂

Molecular Weight 394.44 g/mol

Solubility in DMSO 125 mg/mL (316.90 mM)
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Property Value / Description

Solubility in Ethanol 16.67 mg/mL (42.26 mM)

Stock Solution Preparation

The following table outlines the preparation of common stock solution concentrations [1] [3].

Target Concentration Amount of Solid to Dissolve Solvent Volume

10 mM 3.94 mg 1 mL

100 mM 39.44 mg 1 mL

Handling Instructions:

Sonication: The solid may require ultrasonic treatment to fully dissolve in the solvent [1] [3].
Hygroscopic DMSO: Use newly opened DMSO to prevent water absorption from the atmosphere,

which can affect concentration and compound stability [1] [3].
Aliquoting: It is highly recommended to aliquot the stock solution into single-use vials to minimize

the number of freeze-thaw cycles and prevent loss of potency [2].

Storage and Stability

Adhering to the following storage conditions is critical for maintaining the compound's stability and potency

[1] [2] [3].

Form Temperature Stability / Use-by

Lyophilized Solid -20°C Stable for 36 months when kept desiccated.

DMSO Stock Solution -80°C Stable for 6 months.

DMSO Stock Solution -20°C Stable for 1 month.
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Important Notices for Researchers

Research Use Only: Rimacalib is sold for research purposes only and is not intended for diagnostic
or therapeutic use in humans or animals [1] [3].

Solution Stability: Once in solution, the compound will gradually lose potency over time, even when
stored at recommended temperatures. Always note the date of solution preparation [2].

Verification: These protocols are derived from chemical supplier documentation. Researchers are
advised to consult the product-specific Certificate of Analysis (COA) for definitive confirmation of

properties and handling procedures [1] [2] [3].

Experimental Context: CaMKII Inhibition

To provide context for your research, Rimacalib functions by inhibiting Ca²⁺/calmodulin-dependent protein

kinase II (CaMKII). This kinase is a crucial mediator of cellular calcium signals and exists as a family of

four isozymes (α, β, γ, and δ) [4]. The diagram below illustrates the general structure of the CaMKII

holoenzyme.
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        Hub Domain(Association Domain)    

        Single Subunit• Kinase Domain• Regulatory Domain• Ca²⁺/CaM Binding Site• Autophosphorylation (T286)    
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Key Considerations for Your Research

When incorporating Rimacalib into your experimental design, please consider the following:
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Isoform Specificity: The inhibitory activity (IC₅₀) of Rimacalib is approximately 30 times more potent

against the CaMKIIα isoform (~1 µM) compared to the CaMKIIγ isoform (~30 µM) [1] [2]. This
selectivity should guide your dosing strategy.

Cellular Evidence: One in vitro study on cardiomyocytes reported effects at a concentration of 10
µM, which aligns with its IC₅₀ for CaMKIIα [1].

Lack of Broader Protocols: The search results did not contain specific, cited experimental workflows
or signaling pathway diagrams that use Rimacalib. The available information is primarily limited to

supplier-provided biochemical data and solubility.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b541430#rimacalib-stock-

solution-preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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